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Compound of Interest

Compound Name: STING agonist-21
Cat. No.: B12382785
Get Quote
\ J

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This guide provides detailed procedures for the safe disposal
of STING agonist-21, a potent immunomodulatory compound. Adherence to these guidelines
is crucial for minimizing environmental impact and maintaining a safe research environment.

Chemical and Safety Data

STING agonist-21, identified by CAS number 2375419-35-3, is a non-nucleotide small
molecule activator of the STING (Stimulator of Interferon Genes) pathway. Due to its biological
activity, it requires careful handling and disposal. While a specific Safety Data Sheet (SDS) for
STING agonist-21 is not readily available in public domains, general safety precautions for
potent small molecule compounds should be strictly followed.
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Property Data

CAS Number 2375419-35-3
Molecular Formula C17H11FseN502
Molecular Weight 431.29 g/mol
Appearance Solid powder
Storage Store at -20°C

Step-by-Step Disposal Procedures

The proper disposal of STING agonist-21, as with any laboratory chemical, must comply with
local, state, and federal regulations. The following steps provide a general framework for safe
disposal.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling STING agonist-21 in any form (solid or in solution).

2. Waste Segregation:
e Solid Waste:

o Collect any unused or expired STING agonist-21 powder in its original container or a
clearly labeled, sealed container.

o Contaminated materials such as weighing paper, pipette tips, and gloves should be
collected in a designated, sealed plastic bag or container labeled "Hazardous Chemical
Waste" and "STING agonist-21."

e Liquid Waste:

o Solutions containing STING agonist-21 should be collected in a dedicated, sealed, and
clearly labeled waste container.
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o Do not mix this waste with other chemical waste streams unless compatibility has been
verified. The container should be labeled as "Hazardous Chemical Waste" and specify the
contents, including the solvent used.

3. Decontamination:

o Decontaminate any surfaces or non-disposable equipment that have come into contact with
STING agonist-21. A common procedure involves wiping surfaces with a suitable solvent
(e.g., 70% ethanol), followed by a detergent solution. All cleaning materials must be
disposed of as hazardous waste.

4. \Waste Storage:

o Store waste containers in a designated and secure area, away from incompatible materials.
The storage area should be well-ventilated.

5. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal contractor.

» Never dispose of STING agonist-21 down the drain or in the regular trash.[1][2]

Experimental Workflow and Signaling Pathway

To provide further context for laboratory use, the following diagrams illustrate a typical
experimental workflow for a STING agonist and the canonical STING signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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